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An In-depth Technical Guide to the Photophysical and Chemical Properties of DAR-4M

Introduction
Diaminorhodamine-4M (DAR-4M) is a fluorescent probe renowned for its application in the

detection of nitric oxide (NO), a critical signaling molecule in numerous physiological and

pathological processes. This guide provides a comprehensive overview of the photophysical

and chemical properties of DAR-4M and its cell-permeable acetoxymethyl (AM) ester, DAR-4M

AM. It is intended for researchers, scientists, and professionals in drug development who

require a detailed understanding of this probe for their experimental work.

Core Properties of DAR-4M and DAR-4M AM
DAR-4M is a rhodamine-based dye that exhibits weak fluorescence in its native state. Upon

reaction with nitric oxide in the presence of oxygen, it is converted to a highly fluorescent

triazole form, DAR-4M T. This reaction leads to a significant increase in fluorescence quantum

efficiency, reported to be around 840-fold. An advantage of DAR-4M over fluorescein-based

NO probes like DAF-2 is its stable fluorescence across a broad pH range (4-12).[1][2]

For intracellular applications, the cell-permeable derivative DAR-4M AM is utilized. The

acetoxymethyl ester groups facilitate its passage across the cell membrane. Once inside the

cell, intracellular esterases cleave the AM groups, releasing the cell-impermeable DAR-4M,

which is then trapped within the cell and available to react with intracellular NO.[2]
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Data Presentation: Photophysical and Chemical
Properties
The key quantitative properties of DAR-4M and its derivatives are summarized in the tables

below for easy reference and comparison.

Table 1: Chemical Properties of DAR-4M and DAR-4M AM

Property DAR-4M DAR-4M AM

Synonyms
DAF-4M, Diaminorhodamine-

4M
Diaminorhodamine-4M AM

Molecular Formula C₂₅H₂₆N₄O₃ C₂₈H₃₁IN₄O₅

Molecular Weight 430.50 g/mol 630.47 g/mol

Cell Permeability No Yes[2]

Form Solution Solution

Storage Temperature -20°C -20°C

Table 2: Photophysical Properties of DAR-4M (Post-reaction with NO)

Property Value

Excitation Maximum (λex) ~560 nm[1][2]

Emission Maximum (λem) ~575 nm[1][2]

Molar Extinction Coefficient (ε) 76,000 M⁻¹cm⁻¹[2]

Fluorescence Quantum Yield (Φ) 0.42[2]

Detection Limit ~10 nM

Optimal Working Concentration 5 - 10 µM[1][2]

Optimal pH Range 4 - 12[1][2]
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Reaction Mechanism and Selectivity
DAR-4M does not react directly with nitric oxide. Instead, it reacts with dinitrogen trioxide

(N₂O₃), an auto-oxidation product of NO in the presence of oxygen, to form the fluorescent

triazole derivative DAR-4M T.[1][2][3] This is a common mechanism for diaminofluorescein and

diaminorhodamine-based NO probes.

It is crucial to note that while DAR-4M is a valuable tool, it is not entirely specific to NO. Studies

have shown that it detects reactive nitrogen species (RNS) more broadly.[4][5] Its fluorescence

can be potentiated by the presence of other oxidants like peroxynitrite, particularly when

reacting with low levels of NO donors.[4] However, it does not show a fluorescent response to

superoxide, hydrogen peroxide, or nitroxyl alone.[4][5] Additionally, under physiological

conditions, it does not react with nitrite (NO₂⁻) or nitrate (NO₃⁻).[2] It has been reported that

DAR-4M can also react with dehydroascorbic acid (DHA).[6]

Signaling Pathway and Detection Principle
The following diagrams illustrate the chemical reaction and the principle of intracellular NO

detection.

Caption: Reaction mechanism of DAR-4M with nitric oxide.

Caption: Intracellular detection of NO using DAR-4M AM.

Experimental Protocols
The following sections provide generalized protocols for the use of DAR-4M and DAR-4M AM.

Optimal conditions, including probe concentration and incubation times, may vary depending

on the cell type and experimental setup and should be determined empirically.

Protocol 1: In Vitro Detection of Nitric Oxide
This protocol is suitable for detecting NO in cell-free systems or in extracellular fluids.

Reagent Preparation: Prepare a stock solution of DAR-4M in DMSO. A common stock

concentration is 5 mM.[1]
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Working Solution: Dilute the DAR-4M stock solution in a neutral aqueous buffer (e.g., PBS,

HEPES) to a final working concentration of 5-10 µM.[1][2]

Incubation: Add the DAR-4M working solution to the sample containing the NO source.

Measurement: After an appropriate incubation period, measure the fluorescence intensity

using a fluorometer, fluorescence plate reader, or fluorescence microscope. Use an

excitation wavelength of ~560 nm and measure the emission at ~575 nm.

Controls: Include a negative control (sample without NO) to determine the background

fluorescence of the probe. For quantitative analysis, a calibration curve can be generated

using a standard NO donor, such as a NONOate.[1]

Protocol 2: Intracellular Detection of Nitric Oxide in Live
Cells
This protocol describes the use of DAR-4M AM for imaging NO in living cells.

Cell Preparation: Culture cells on a suitable imaging platform (e.g., coverslips, glass-bottom

dishes).

Reagent Preparation: Prepare a stock solution of DAR-4M AM in DMSO (e.g., 5 mM).

Loading Solution: Dilute the DAR-4M AM stock solution in a serum-free medium or an

appropriate buffer (e.g., HBSS) to a final working concentration of 5-10 µM.[2]

Cell Loading: Remove the culture medium from the cells and wash them once with the buffer.

Add the loading solution to the cells and incubate at 37°C. Incubation times can range from

30 to 60 minutes, depending on the cell type.[2]

Washing: After incubation, remove the loading solution and wash the cells 2-3 times with the

buffer to remove any extracellular probe.

Stimulation (Optional): If studying stimulated NO production, add the stimulus at this point.

Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters

for rhodamine (e.g., excitation ~560 nm, emission ~575 nm). Acquire images at desired time
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points to monitor the change in fluorescence intensity, which corresponds to the level of

intracellular NO.

Experimental Workflow Diagram
The logical flow for a typical cell-based imaging experiment is outlined below.

Caption: Experimental workflow for intracellular NO imaging.

Conclusion
DAR-4M and its AM ester are powerful fluorescent tools for the detection of nitric oxide and

related reactive nitrogen species. Their red-shifted spectra, high sensitivity, and broad pH

stability make them advantageous for a variety of biological applications, particularly when

autofluorescence in the green spectrum is a concern. However, researchers must be mindful of

the probe's reactivity with other species besides NO to ensure accurate interpretation of

experimental results. Proper controls and careful experimental design are paramount to

leveraging the full potential of this valuable probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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